Cas no 498-46-4 (Isoscopine)

Isoscopine structure
Isoscopine structure
Product Name:Isoscopine
CAS No:498-46-4
MF:C8H13NO2
MW:155.194322347641
CID:2014748
PubChem ID:1274465
Update Time:2025-04-21

Isoscopine Chemical and Physical Properties

Names and Identifiers

    • 7-Epimer-Scopine
    • (1α,2β,4β,5α)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7α-ol
    • S0912
    • 3-OXA-9-AZATRICYCLO(3.3.1.02,4)NONAN-7-OL, 9-METHYL-, (1.ALPHA.,2.BETA.,4.BETA.,5.ALPHA.,7.BETA.)-
    • CCG-266261
    • FIMXSEMBHGTNKT-UPGAHCIJSA-N
    • SCHEMBL18577687
    • 3-Oxa-9-azatricyclo(3.3.1.0(2,4))nonan-7-ol, 9-methyl-, (1alpha,2beta,4beta,5alpha,7beta)-
    • BRD-K75923785-001-02-5
    • DTXSID301151677
    • 498-45-3
    • Isoscopine
    • AB01566856_01
    • NCGC00386195-06
    • s2545
    • rel-(1R,2R,4S,5S,7s)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol
    • (1alpha,2beta,4beta,5alpha,7beta)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02.4]nonan-7-ol
    • HMS3656M14
    • 6,7-Epoxytropine
    • DTXSID801030466
    • HMS3884D08
    • Z5LGM3Q28U
    • 3-Oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol, 9-methyl-, (1I+/-,2I(2),4I(2),5I+/-,7I+/-)-
    • AKOS015919589
    • Q7434451
    • (1R,2R,4S,5S)-9-methyl-3-oxa-9-azatricyclo(3.3.1.02,4)nonan-7-ol
    • A871709
    • SW219096-1
    • Scopanol
    • 1.ALPHA.H,5.ALPHA.H-TROPAN-3.ALPHA.-OL, 6.BETA.,7.BETA.-EPOXY-
    • AC-3388
    • (1R,2R,4S,5S,7s)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol
    • BRD-K75923785-003-02-1
    • AKOS025400980
    • 498-46-4
    • 7-Epoxytropine
    • (1.ALPHA.,2.BETA.,4.BETA.,5.ALPHA.,7.BETA.)-9-METHYL-3-OXA-9-AZATRICYCLO(3.3.1.02,4)NONAN-7-OL
    • SCHEMBL9889341
    • CHEMBL4303536
    • HY-B0459
    • (1R,2R,4S,5S)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-ol
    • CHEMBL4303435
    • Scopin
    • FS31413
    • PD087721
    • (1R,2R,4S,5S,7S)-9-methyl-3-oxa-9-azatricyclo[3.3.1.0(2),?]nonan-7-ol
    • UNII-Z5LGM3Q28U
    • Scopine
    • Inchi: 1S/C8H13NO2/c1-9-5-2-4(10)3-6(9)8-7(5)11-8/h4-8,10H,2-3H2,1H3
    • InChI Key: FIMXSEMBHGTNKT-UHFFFAOYSA-N
    • SMILES: CN1C2C3C(C1CC(C2)O)O3

Computed Properties

  • Exact Mass: 155.095
  • Monoisotopic Mass: 155.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36A^2
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.284
  • Boiling Point: 281.3 ºC at 760 mmHg
  • Flash Point: 123.9 ºC
  • Refractive Index: 1.573

Isoscopine Security Information

Isoscopine Pricemore >>

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